Cas no 6878-83-7 (6H-Cyclopenta[c]pyridin-6-one,1,2,3,4,7,7a-hexahydro-2,4,7-trimethyl-, (4R,7S,7aS)-)

• Product Name: 6H-Cyclopenta[c]pyridin-6-one,1,2,3,4,7,7a-hexahydro-2,4,7-trimethyl-, (4R,7S,7aS)-
• CAS No: 6878-83-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 514911
• PubChem ID: 442553
• Update Time: 2025-04-19

6H-Cyclopenta[c]pyridin-6-one,1,2,3,4,7,7a-hexahydro-2,4,7-trimethyl-, (4R,7S,7aS)- Chemical and Physical Properties

Names and Identifiers

• 6H-Cyclopenta[c]pyridin-6-one,1,2,3,4,7,7a-hexahydro-2,4,7-trimethyl-, (4R,7S,7aS)-
• Tecomanine
• (7aS)-2,4t,7c-Trimethyl-(7ar)-1,2,3,4,7,7a-hexahydro-[2]pyrindin-6-on
• (7aS)-2,4t,7c-trimethyl-(7ar)-1,2,3,4,7,7a-hexahydro-[2]pyrindin-6-one
• tecomine
• TECOMANIN
• AC1L9D2H
• (4R-(4.ALPHA.,7.BETA.,7A.BETA.))-1,2,3,4,7,7A-HEXAHYDRO-2,4,7-TRIMETHYL-6H-2-PYRINDIN-6-ONE
• UNII-MI229I6Q2X
• SureCN546601
• CHEBI:9424
• 6H-CYCLOPENTA(C)PYRIDIN-6-ONE, 1,2,3,4,7,7A-HEXAHYDRO-2,4,7-TRIMETHYL-, (4R,7S,7AS)-
• MI229I6Q2X
• (4R,7S,7aS)-1,2,3,4,7,7a-Hexahydro-2,4,7-trimethyl-6H-cyclopenta[c]pyridin-6-one
• C09988
• 1,2,3,4,7,7a-Hexahydro-2,4,7-trimethyl-6H-2-pyrindin-6-one
• Q27108387
• (4R,7S,7aS)-2,4,7-trimethyl-3,4,7,7a-tetrahydro-1H-cyclopenta[c]pyridin-6-one
• SCHEMBL546601
• DTXSID801133864
• 6878-83-7
• TECOMANINE [MI]

• Inchi： 1S/C11H17NO/c1-7-5-12(3)6-10-8(2)11(13)4-9(7)10/h4,7-8,10H,5-6H2,1-3H3/t7-,8-,10-/m0/s1
• InChI Key： QGCAKXUASFKRJA-NRPADANISA-N
• SMILES： O=C1C=C2[C@@H](C)CN(C)C[C@H]2[C@@H]1C

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: bp0.1 125°
• Flash Point: 106.5°C
• Refractive Index: 1.523
• PSA: 29.10000
• LogP: 1.84690
• Specific Rotation: D24 -175° (c = 1.17 in CHCl3)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines